Cas no 2034513-90-9 (7-methoxy-5-oxo-N-(3,4,5-trimethoxyphenyl)methyl-1,2,3,5-tetrahydroindolizine-8-carboxamide)

• Product Name: 7-methoxy-5-oxo-N-(3,4,5-trimethoxyphenyl)methyl-1,2,3,5-tetrahydroindolizine-8-carboxamide
• CAS No: 2034513-90-9
• MF: C₂₀H₂₄N₂O₆
• MW: 388.414365768433
• CID: 6405805
• PubChem ID: 92130730
• Update Time: 2025-11-06

7-methoxy-5-oxo-N-(3,4,5-trimethoxyphenyl)methyl-1,2,3,5-tetrahydroindolizine-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-5-oxo-N-(3,4,5-trimethoxyphenyl)methyl-1,2,3,5-tetrahydroindolizine-8-carboxamide
• 7-methoxy-5-oxo-N-[(3,4,5-trimethoxyphenyl)methyl]-2,3-dihydro-1H-indolizine-8-carboxamide
• BDBM50524663
• 7-methoxy-5-oxo-N-(3,4,5-trimethoxybenzyl)-1,2,3,5-tetrahydroindolizine-8-carboxamide
• 7-methoxy-5-oxo-N-[(3,4,5-trimethoxyphenyl)methyl]-1,2,3,5-tetrahydroindolizine-8-carboxamide
• AKOS026695854
• CHEMBL4475383
• 2034513-90-9
• F6530-0398

• Inchi： 1S/C20H24N2O6/c1-25-14-10-17(23)22-7-5-6-13(22)18(14)20(24)21-11-12-8-15(26-2)19(28-4)16(9-12)27-3/h8-10H,5-7,11H2,1-4H3,(H,21,24)
• InChI Key： RYWLDBHNDSBOKM-UHFFFAOYSA-N
• SMILES： C1C2N(C(=O)C=C(OC)C=2C(NCC2=CC(OC)=C(OC)C(OC)=C2)=O)CC1

Computed Properties

• Exact Mass: 388.16343649g/mol
• Monoisotopic Mass: 388.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 86.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 7-methoxy-5-oxo-N-(3,4,5-trimethoxyphenyl)methyl-1,2,3,5-tetrahydroindolizine-8-carboxamide

Professional Introduction to Compound with CAS No. 2034513-90-9 and Product Name: 7-methoxy-5-oxo-N-(3,4,5-trimethoxyphenyl)methyl-1,2,3,5-tetrahydroindolizine-8-carboxamide

The compound with the CAS number 2034513-90-9 and the product name 7-methoxy-5-oxo-N-(3,4,5-trimethoxyphenyl)methyl-1,2,3,5-tetrahydroindolizine-8-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this compound, characterized by its indolizine core and multiple functional groups, makes it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in indolizine derivatives due to their reported pharmacological properties. The presence of a 7-methoxy group and a 5-oxo moiety in the molecular structure contributes to its unique chemical profile. These functional groups are known to influence the electronic properties and reactivity of the molecule, making it an attractive scaffold for medicinal chemists. The N-(3,4,5-trimethoxyphenyl)methyl substituent further enhances the complexity of the compound, potentially contributing to its binding affinity and selectivity towards biological targets.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. The indolizine core is structurally related to several known bioactive molecules that have demonstrated efficacy in treating conditions such as depression and anxiety. Preliminary studies suggest that derivatives of this class may interact with serotonin receptors, which are crucial for regulating mood and cognitive functions. The 7-methoxy-5-oxo-N-(3,4,5-trimethoxyphenyl)methyl-1,2,3,5-tetrahydroindolizine-8-carboxamide structure presents an opportunity to explore novel mechanisms of action in these pathways.

Furthermore, the compound's trimethoxyphenyl moiety is notable for its potential role in modulating enzyme activity. This group has been extensively studied in the context of tyrosine kinase inhibition, which is relevant for cancers and inflammatory diseases. By incorporating this moiety into an indolizine framework, researchers aim to develop molecules that can selectively inhibit target enzymes while minimizing off-target effects. This approach aligns with the broader trend in drug development towards precision medicine and personalized therapies.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques have been employed to predict the binding modes of this compound with various biological targets. These simulations have provided valuable insights into how the 7-methoxy, 5-oxo, and N-(3,4,5-trimethoxyphenyl)methyl groups interact with protein receptors. Such information is critical for optimizing lead compounds before moving into expensive wet-lab experiments.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The indolizine ring system requires careful construction to ensure regioselectivity and yield optimization. Modern synthetic strategies often involve multi-step cascades that leverage transition metal catalysis to streamline complex transformations. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the trimethoxyphenyl substituent efficiently.

In addition to its pharmacological potential, this compound has shown promise in preclinical studies as an anti-inflammatory agent. In vitro assays have demonstrated its ability to inhibit inflammatory cytokine production by modulating signaling pathways such as NF-κB. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide. The ability of this molecule to interact with multiple targets suggests it may offer a synergistic therapeutic effect compared to single-target drugs.

The development of novel drug candidates is often hampered by issues related to bioavailability and metabolic stability. However, structural modifications can be made to improve these properties without compromising efficacy. For example, computational studies have suggested that optimizing the electronic distribution around the indolizine core could enhance oral bioavailability by reducing metabolic clearance.

Collaborative efforts between academic researchers and industry scientists are essential for translating promising compounds like this into viable therapeutics. Preclinical testing involves rigorous evaluation across multiple models to assess efficacy and safety profiles before human trials can begin. Regulatory agencies require extensive data sets before approving new drugs for clinical use.

The future direction of research on this compound will likely involve exploring its analogs and derivatives through structure-based drug design approaches. By systematically modifying specific functional groups while maintaining key structural features like the indolizine core, researchers aim to identify more potent or selective analogs with improved pharmacokinetic properties.

In conclusion, 7-methoxy-5-oxo-N-(3,4,5-trimethoxyphenyl)methyl-1,2,3,5-tetrahydroindolizine,8-carboxamide (CAS No.: 2034513909) represents a significant contribution to pharmaceutical chemistry with its complex structure and diverse biological activities It holds promise as a lead compound for treating neurological disorders, chronic inflammation,and other diseases through modulation of key biological pathways Ongoing research efforts aim at optimizing its pharmacological properties through computational modeling, synthetic innovation,and preclinical testing Such advancements underscore the importance of interdisciplinary collaboration in bringing new therapeutic agents from bench to bedside